Cas no 918875-08-8 (5,8-Methanocinnoline, 3-(2,3-dichlorophenyl)-5,6,7,8-tetrahydro-)

5,8-Methanocinnoline, 3-(2,3-dichlorophenyl)-5,6,7,8-tetrahydro- structure
918875-08-8 structure
Product Name:5,8-Methanocinnoline, 3-(2,3-dichlorophenyl)-5,6,7,8-tetrahydro-
CAS No:918875-08-8
MF:C15H12Cl2N2
MW:291.175181388855
CID:769569
PubChem ID:67364589
Update Time:2025-04-19

5,8-Methanocinnoline, 3-(2,3-dichlorophenyl)-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 5,8-Methanocinnoline, 3-(2,3-dichlorophenyl)-5,6,7,8-tetrahydro-
    • SureCN2325609
    • (1SR,8RS)-5-(2,3-Dichloro-phenyl)-3,4-diaza-tricyclo[6.2.1.02,7]undeca-2(7),3,5-triene
    • DTXSID00737167
    • 3-(2,3-Dichlorophenyl)-5,6,7,8-tetrahydro-5,8-methanocinnoline
    • 918875-08-8
    • SCHEMBL2325609
    • ZCBLDDMNAGSYSF-UHFFFAOYSA-N
    • Inchi: 1S/C15H12Cl2N2/c16-12-3-1-2-10(14(12)17)13-7-11-8-4-5-9(6-8)15(11)19-18-13/h1-3,7-9H,4-6H2
    • InChI Key: ZCBLDDMNAGSYSF-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C1=CC2=C(C3CCC2C3)N=N1)Cl

Computed Properties

  • Exact Mass: 290.0377538g/mol
  • Monoisotopic Mass: 290.0377538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.8Ų
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